N'-(2-hydroxybenzylidene)-2-({[1-(2-thienyl)ethylidene]amino}oxy)acetohydrazide

• IUPAC Name: N-[(E)-(2-hydroxyphenyl)methylideneamino]-2-[(E)-1-thiophen-2-ylethylideneamino]oxyacetamide
• InChI: InChI=1S/C15H15N3O3S/c1-11(14-7-4-8-22-14)18-21-10-15(20)17-16-9-12-5-2-3-6-13(12)19/h2-9,19H,10H2,1H3,(H,17,20)/b16-9+,18-11+
• InChI Key: CUIDBMJCPYRULP-QHWSFBBFSA-N
• Canonical SMILES: CC(=NOCC(=O)NN=CC1=CC=CC=C1O)C2=CC=CS2
• Isomeric SMILES: C/C(=N\OCC(=O)N/N=C/C1=CC=CC=C1O)/C2=CC=CS2
• Molecular Formula: C15H15N3O3S
• Molecular Weight: 317.4 g/mol

Description

N-(2-hydroxybenzylidene)-2-({[1-(2-thienyl)ethylidene]amino}oxy)acetohydrazide, commonly known as HTEA, is a chemical compound with potential applications in scientific research. It is a derivative of hydrazide and has a complex structure that makes it a valuable compound for different research studies.

Mechanism of Action

The mechanism of action of HTEA in different scientific research applications varies depending on the target. As a ligand for metal complexes, HTEA coordinates with metal ions to form stable complexes that can act as catalysts in various chemical reactions. As an anti-cancer agent, HTEA induces apoptosis in cancer cells by activating caspase enzymes and inhibiting the expression of anti-apoptotic proteins. As an anti-inflammatory agent, HTEA inhibits the activation of NF-κB, a transcription factor that regulates the expression of inflammatory cytokines.
Biochemical and Physiological Effects
HTEA has various biochemical and physiological effects, including its ability to induce apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and form stable metal complexes. HTEA has also shown potential as an anti-bacterial agent by inhibiting the growth of different bacterial strains.

Advantages and Limitations for Lab Experiments

HTEA has several advantages for lab experiments, including its ability to form stable metal complexes and its potential as an anti-cancer and anti-inflammatory agent. However, the complex structure of HTEA can make it challenging to synthesize, and its limited solubility in water can affect its bioavailability.

Future Directions

There are several future directions for HTEA research, including its potential as a drug delivery system, its use as a sensor for metal ions, and its application in nanotechnology. HTEA can be used as a drug delivery system by conjugating it with different drugs and targeting specific cells. It can also be used as a sensor for metal ions by modifying its structure to increase its selectivity and sensitivity. Moreover, HTEA can be used in nanotechnology by incorporating it into nanoparticles for various applications.
Conclusion
In conclusion, HTEA is a valuable compound with potential applications in scientific research. Its complex structure and ability to form stable metal complexes make it a valuable ligand for metal ions. Moreover, its potential as an anti-cancer and anti-inflammatory agent makes it a promising compound for drug development. However, further research is needed to explore its full potential in different scientific research fields.

Synthesis Methods

The synthesis of HTEA involves the reaction of 2-hydroxybenzaldehyde and 2-thiopheneacetic acid hydrazide in ethanol. The resulting product is then treated with ethyl chloroacetate, and the reaction mixture is heated until the completion of the reaction. The final product is obtained after purification by recrystallization.

Scientific Research Applications

HTEA has various scientific research applications, including its use as a ligand for metal complexes, anti-cancer agent, and anti-inflammatory agent. HTEA can form coordination compounds with different metal ions, which can be used as catalysts in various chemical reactions. Moreover, HTEA has shown potential as an anti-cancer agent by inducing apoptosis in cancer cells. It has also demonstrated anti-inflammatory properties by inhibiting the production of inflammatory cytokines.